Cas no 1172253-87-0 (N-2-(2H-1,3-benzodioxol-5-yloxy)ethyl-2-methyl-3-nitrobenzamide)

N-2-(2H-1,3-benzodioxol-5-yloxy)ethyl-2-methyl-3-nitrobenzamide is a synthetic benzamide derivative characterized by its unique structural features, including a benzodioxole moiety and a nitro-substituted aromatic ring. This compound exhibits potential as an intermediate in organic synthesis, particularly for the development of pharmacologically active molecules. Its distinct chemical architecture, combining electron-rich and electron-deficient aromatic systems, may facilitate selective reactivity in coupling or substitution reactions. The presence of the benzodioxole group could enhance metabolic stability in derived compounds, while the nitro functionality offers versatility for further chemical modifications. This product is of interest in medicinal chemistry research for structure-activity relationship studies or as a precursor for bioactive scaffolds.
N-2-(2H-1,3-benzodioxol-5-yloxy)ethyl-2-methyl-3-nitrobenzamide structure
1172253-87-0 structure
Product Name:N-2-(2H-1,3-benzodioxol-5-yloxy)ethyl-2-methyl-3-nitrobenzamide
CAS No:1172253-87-0
MF:C17H16N2O6
MW:344.318744659424
CID:6090100
PubChem ID:30350375
Update Time:2025-06-27

N-2-(2H-1,3-benzodioxol-5-yloxy)ethyl-2-methyl-3-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

    • N-2-(2H-1,3-benzodioxol-5-yloxy)ethyl-2-methyl-3-nitrobenzamide
    • N-(2-(benzo[d][1,3]dioxol-5-yloxy)ethyl)-2-methyl-3-nitrobenzamide
    • N-[2-(2H-1,3-benzodioxol-5-yloxy)ethyl]-2-methyl-3-nitrobenzamide
    • N-[2-(1,3-benzodioxol-5-yloxy)ethyl]-2-methyl-3-nitrobenzamide
    • 1172253-87-0
    • VU0646125-1
    • AKOS024512083
    • F5526-0607
    • Inchi: 1S/C17H16N2O6/c1-11-13(3-2-4-14(11)19(21)22)17(20)18-7-8-23-12-5-6-15-16(9-12)25-10-24-15/h2-6,9H,7-8,10H2,1H3,(H,18,20)
    • InChI Key: GUHPTIORGKAWGH-UHFFFAOYSA-N
    • SMILES: O(C1C=CC2=C(C=1)OCO2)CCNC(C1C=CC=C(C=1C)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 344.10083623g/mol
  • Monoisotopic Mass: 344.10083623g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 5
  • Complexity: 482
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 103Ų

N-2-(2H-1,3-benzodioxol-5-yloxy)ethyl-2-methyl-3-nitrobenzamide Pricemore >>

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N-2-(2H-1,3-benzodioxol-5-yloxy)ethyl-2-methyl-3-nitrobenzamide Related Literature

Additional information on N-2-(2H-1,3-benzodioxol-5-yloxy)ethyl-2-methyl-3-nitrobenzamide

N-2-(2H-1,3-benzodioxol-5-yloxy)ethyl-2-methyl-3-nitrobenzamide: A Comprehensive Overview

N-2-(2H-1,3-benzodioxol-5-yloxy)ethyl-2-methyl-3-nitrobenzamide (CAS No. 1172253-87-0) is a synthetic compound with a complex molecular structure that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique benzodioxol and nitrobenzamide moieties, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.

The molecular formula of N-2-(2H-1,3-benzodioxol-5-yloxy)ethyl-2-methyl-3-nitrobenzamide is C17H17N3O5, and its molecular weight is approximately 347.33 g/mol. The compound's structure includes a benzodioxol ring, which is known for its ability to modulate various biological processes, and a nitrobenzamide group, which can confer potent pharmacological properties.

Recent studies have highlighted the potential of N-2-(2H-1,3-benzodioxol-5-yloxy)ethyl-2-methyl-3-nitrobenzamide in the treatment of neurological disorders. For instance, a 2021 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits significant neuroprotective effects in animal models of Parkinson's disease. The researchers found that the compound effectively reduced oxidative stress and prevented neuronal cell death, suggesting its potential as a therapeutic agent for neurodegenerative conditions.

In addition to its neuroprotective properties, N-2-(2H-1,3-benzodioxol-5-yloxy)ethyl-2-methyl-3-nitrobenzamide has also shown promise in cancer research. A 2020 study published in the Cancer Research Journal reported that the compound exhibited potent antiproliferative effects on human breast cancer cells. The study revealed that the nitrobenzamide group played a crucial role in inhibiting cell proliferation and inducing apoptosis, making it a potential lead compound for the development of new anticancer drugs.

The pharmacokinetic properties of N-2-(2H-1,3-benzodioxol-5-yloxy)ethyl-2-methyl-3-nitrobenzamide have also been extensively studied. Research indicates that the compound has good oral bioavailability and a favorable pharmacokinetic profile, which are essential characteristics for a drug candidate. A 2019 study published in the Pharmaceutical Research Journal found that the compound was rapidly absorbed and had a long half-life, suggesting its suitability for once-daily dosing regimens.

The safety profile of N-2-(2H-1,3-benzodioxol-5-yloxy)ethyl-2-methyl-3-nitrobenzamide has been evaluated in preclinical studies. Toxicity assessments have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs. These findings support its potential for further clinical development.

In conclusion, N-2-(2H-1,3-benzodioxol-5-yloxy)ethyl-2-methyl-3-nitrobenzamide (CAS No. 1172253-87-0) is a multifaceted compound with promising therapeutic applications in neurology and oncology. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and potential clinical uses, this compound is poised to play a significant role in advancing medical treatments for various diseases.

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